Cas no 912839-50-0 (Methyl 4-amino-3-ethoxybenzoate)

• Product Name: Methyl 4-amino-3-ethoxybenzoate
• CAS No: 912839-50-0
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 2130260
• Update Time: 2023-08-04

Methyl 4-amino-3-ethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-ethoxy-Benzoic acid methyl ester
• methyl 4-amino-3-ethoxybenzoate
• XMVGWAGVHNFMBT-UHFFFAOYSA-N
• Benzoicacid,4-amino-3-ethoxy-,methylester
• Benzoic acid, 4-amino-3-ethoxy-, methyl ester
• Methyl 4-amino-3-ethoxybenzoate

• Inchi： 1S/C10H13NO3/c1-3-14-9-6-7(10(12)13-2)4-5-8(9)11/h4-6H,3,11H2,1-2H3
• InChI Key： XMVGWAGVHNFMBT-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C(=O)OC)C=CC=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Topological Polar Surface Area: 61.6